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An In-depth Technical Guide to the Safety and Handling of [4-Fluoro-3-
(Hydroxymethyl)Phenyl]Boronic Acid

Introduction

[4-Fluoro-3-(hydroxymethyl)phenyl]boronic acid is a versatile organoboronic acid derivative
that serves as a critical building block in organic synthesis and medicinal chemistry.[1]
Recognized for its unique chemical properties, it is frequently utilized as a key intermediate in
the synthesis of complex molecules and pharmaceuticals, particularly in the development of
drugs targeting cancer and other diseases.[1][2] Its applications also extend to bioconjugation,
materials science, and analytical chemistry.[2] This guide provides a comprehensive overview
of its physicochemical properties, hazards, and detailed protocols for safe handling, storage,
and use, tailored for researchers, scientists, and drug development professionals.

Physicochemical and General Information

This compound is typically supplied as a white to slightly yellow crystalline powder.[1] It is
valued for its stability and relative ease of handling in laboratory settings, which enhances its
utility.[1]
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Property Value Reference
CAS Number 481681-02-1 [11[3]
Molecular Formula C7H8BFO3 [1][3]
Molecular Weight 169.95 g/mol [11[3]

White to slightly yellow
Appearance , [1]
crystalline powder

Melting Point 126 °C [1]

Purity >97% (HPLC) [1]
4-Fluoro-3-

Synonyms (hydroxymethyl)benzeneboroni  [1][4]
c acid

Storage Store at room temperature [1][5]

Hazard Identification and Classification

While a specific, comprehensive GHS classification for this exact compound is not readily
available in the aggregated search results, data from safety data sheets for structurally similar
arylboronic acids provide a strong basis for hazard assessment.[6][7][8] Users must always
consult the specific Safety Data Sheet (SDS) provided by the supplier before handling.
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Hazard Class

Hazard Statement

Precautionary Statements
(Examples)

Skin Irritation

H315: Causes skin irritation.[6]

P264: Wash skin thoroughly
after handling.[9] P280: Wear
protective gloves.[6][9]

Eye Irritation

H319: Causes serious eye

irritation.[6]

P280: Wear eye
protection/face protection.[6][9]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

H335: May cause respiratory

irritation.[6]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[6][9] P271: Use only
outdoors or in a well-ventilated
area.[6][9]

Safe Handling and Storage

A systematic approach to handling, incorporating a hierarchy of controls, is essential to
minimize risk.
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Hierarchy of Hazard Controls

Elimination

(Most Effective)

[ Substitution ]

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Caption: The hierarchy of controls for mitigating laboratory hazards.

Engineering Controls
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o Ventilation: Work in a well-ventilated area.[6] For procedures that may generate dust, use a
chemical fume hood.

o Safety Equipment: Ensure that eyewash stations and safety showers are close to the
workstation location.[7][10]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR
1910.133 or European Standard EN166.[7][8]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[6][7]

» Respiratory Protection: If engineering controls are insufficient or for major spills, use a
NIOSH/MSHA-approved N95 dust respirator.[6]

Handling Procedures

» Avoid all personal contact, including inhalation of dust.[6]
e Minimize dust generation and accumulation.[9]
e Wash hands and any exposed skin thoroughly after handling.[6][9]

e Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Storage Conditions

o Keep containers securely sealed when not in use.[6]

o Store in a cool, dry, and well-ventilated place away from incompatible materials.[10] The
compound is generally stored at room temperature.[1][5]

Emergency Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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